Cas no 1555851-21-2 (2-(propan-2-yl)-1,3-benzothiazol-4-amine)

• Product Name: 2-(propan-2-yl)-1,3-benzothiazol-4-amine
• CAS No: 1555851-21-2
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 5950206
• PubChem ID: 83818222
• Update Time: 2025-06-26

2-(propan-2-yl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-1,3-benzothiazol-4-amine
• EN300-1613483
• 1555851-21-2

• Inchi： 1S/C10H12N2S/c1-6(2)10-12-9-7(11)4-3-5-8(9)13-10/h3-6H,11H2,1-2H3
• InChI Key： LXKPRJVVFIWGQS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1C(C)C)N

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(propan-2-yl)-1,3-benzothiazol-4-amine

Professional Introduction to 2-(propan-2-yl)-1,3-benzothiazol-4-amine (CAS No. 1555851-21-2)

2-(propan-2-yl)-1,3-benzothiazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1555851-21-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative combines the structural features of benzothiazole with an aliphatic side chain, making it a versatile intermediate in the development of novel therapeutic agents. The benzothiazole core is well-documented for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities, which have spurred extensive research into its derivatives.

The structure of 2-(propan-2-yl)-1,3-benzothiazol-4-amine incorporates a propyl group at the 2-position of the benzothiazole ring, which modulates its electronic and steric properties. This modification can influence binding affinity to biological targets, making it a valuable scaffold for drug design. The amine functionality at the 4-position further enhances its reactivity, allowing for further derivatization through various chemical transformations such as condensation, alkylation, and acylation.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in preclinical studies. One notable area of research involves their application in neurodegenerative diseases, where compounds with similar structural motifs have shown promise in mitigating oxidative stress and inhibiting aberrant protein aggregation. For instance, studies have highlighted the potential of 2-(propan-2-yl)-1,3-benzothiazol-4-amine as a candidate for treating conditions like Alzheimer's disease by targeting amyloid-beta plaques and tau protein tangles.

Another emerging field where this compound has garnered attention is antimicrobial resistance (AMR). The rise of multidrug-resistant pathogens has necessitated the discovery of novel antibiotics with unique mechanisms of action. The benzothiazol-4-amine moiety is known to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. Preliminary investigations suggest that 2-(propan-2-yl)-1,3-benzothiazol-4-amine exhibits inhibitory effects against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This finding underscores its potential as a lead compound in developing next-generation antimicrobial agents.

The synthetic pathways for 2-(propan-2-yl)-1,3-benzothiazol-4-amine are also of considerable interest to synthetic chemists. One common approach involves the condensation of thioanisole with propanal derivatives under basic conditions to form the benzothiazole core, followed by functional group interconversion to introduce the amine at the 4-position. Advances in catalytic methods have further refined these processes, enabling higher yields and improved selectivity. Such innovations are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In terms of pharmacokinetic properties, the propyl side chain in 2-(propan-2-yl)-1,3-benzothiazol-4-amine contributes to its solubility and bioavailability. Computational modeling has been instrumental in predicting how this structural feature affects metabolic stability and cellular uptake. For example, molecular dynamics simulations have revealed that the propyl group enhances interactions with lipophilic regions of cell membranes, facilitating transmembrane transport. Such insights are vital for optimizing drug delivery systems and improving therapeutic outcomes.

The role of benzothiazol derivatives in cancer therapy is another active area of investigation. Experimental data indicate that compounds like 2-(propan-2-yl)-1,3-benzothiazol-4-amine can induce apoptosis in tumor cells by modulating signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, their ability to inhibit topoisomerases has been explored as a strategy to disrupt DNA replication in rapidly dividing cancer cells. Clinical trials are underway to evaluate their efficacy in combination therapies alongside standard chemotherapeutic agents.

Environmental considerations also play a part in the development of 2-(propan-2-yl)-1,3-benzothiazol-4-amines. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce hazardous byproducts during synthesis. For instance, solvent-free reactions and catalytic hydrogenation methods have been employed to enhance atom economy and energy efficiency. Such practices align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for CAS No. 1555851-21-2 remain promising as interdisciplinary collaborations between chemists, biologists, and pharmacologists continue to uncover new applications. Emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI) are accelerating the discovery process by rapidly identifying promising derivatives for further optimization. Moreover, public-private partnerships are fostering innovation through shared resources and expertise.

In conclusion,2-(propan--{prop}-{y}-l){}-{1},{3}{benz}-{o}{thia}{zol}-{4}{-{a}}mine stands as a testament to the power of heterocyclic chemistry in addressing complex biomedical challenges. Its unique structural attributes make it a valuable building block for drug discovery programs targeting neurodegenerative diseases,antimicrobial resistance, cancer,and other therapeutic areas.{Its} continued study promises{to yield} novel treatments that improve human health worldwide.{The} interplay between synthetic innovation{and biological evaluation} ensures{that this} compound will remain at{the forefront}of pharmaceutical research{for years}to come.{Its versatility}, reactivity,and pharmacological potential}{make it} an indispensable tool{in modern medicinal chemistry.{}>>>>>>